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Compound of Interest

Compound Name: 2,4,6-Trichloro-5-methylpyrimidine

Cat. No.: B154744

An In-depth Technical Guide to 2,4,6-Trichloro-5-
methylpyrimidine

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,4,6-Trichloro-5-methylpyrimidine, tailored for researchers, scientists, and
professionals in drug development. The document summarizes key data, outlines its chemical
characteristics, and presents relevant safety information.

Chemical Identity and Structure

2,4,6-Trichloro-5-methylpyrimidine is a halogenated pyrimidine derivative. The presence of
three reactive chlorine atoms on the pyrimidine ring makes it a versatile intermediate in organic
synthesis, particularly for the development of pharmaceutical compounds and other specialty
chemicals.
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Caption: Chemical structure of 2,4,6-Trichloro-5-methylpyrimidine.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2,4,6-trichloro-5-methylpyrimidine[1][2]
CAS Number 1780-36-5[1][2]

Molecular Formula CsHsCIsN2[1][2]

SMILES Cclc(Chnc(ClnclCI[1]

InChl Key VTSWSQGDJIQFXHB-UHFFFAOYSA-N[1]

| Synonyms | 5-Methyl-2,4,6-trichloropyrimidine, Pyrimidine, 2,4,6-trichloro-5-methyl-[1][2] |

Physicochemical Properties

The quantitative physical and chemical properties of this compound are summarized below.
These properties are essential for designing experimental conditions, including reaction setups
and purification methods.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Weight 197.45 g/mol [1]
Physical Form Solid

Melting Point 65-69 °C

Boiling Point Data not available

Density Data not available

| Solubility | Data not available | |

Reactivity and Chemical Behavior

The reactivity of 2,4,6-Trichloro-5-methylpyrimidine is dominated by the three chlorine
substituents on the electron-deficient pyrimidine ring. These chlorine atoms are susceptible to
nucleophilic substitution, making the molecule a valuable building block for introducing the 5-
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methylpyrimidine scaffold into more complex structures. The chlorine atoms at positions 2, 4,
and 6 can be selectively or fully displaced by a variety of nucleophiles, such as amines,
alcohols, and thiols.

2,4,6-Trichloro-5-methylpyrimidine EENIel=t] sl Il ijiV]io]g]

Substituted Pyrimidine Derivative

Nucleophile (Nu-)

Click to download full resolution via product page

Caption: General reaction pathway for 2,4,6-Trichloro-5-methylpyrimidine.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2,4,6-Trichloro-5-
methylpyrimidine are not readily available in the provided search results, a general synthetic
approach can be inferred from the preparation of related trichloropyrimidines.[3][4] The
synthesis of analogous compounds often involves the chlorination of a corresponding barbituric
acid or uracil derivative using a strong chlorinating agent like phosphorus oxychloride (POCIs)
in combination with phosphorus pentachloride (PCls) or a catalyst.[3][4]
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Caption: Conceptual workflow for the synthesis of 2,4,6-Trichloro-5-methylpyrimidine.

Safety and Handling

2,4,6-Trichloro-5-methylpyrimidine is classified as a hazardous substance and must be
handled with appropriate safety precautions in a laboratory setting.[1]

Table 3: GHS Hazard Information
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Category Classification

GHS Pictogram Danger

Signal Word Danger

Hazard Class Acute Toxicity 4 (Oral), Skin Corrosion 1B[1]

H302: Harmful if swallowed.[1]H314: Causes

Hazard Statements _
severe skin burns and eye damage.[1]

| Precautionary Codes | P260, P280, P301+P312, P303+P361+P353, P304+P340+P310,
P305+P351+P338 |

Handling Recommendations:
e Use only in a well-ventilated area, preferably within a fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.

e Avoid breathing dust, fumes, or vapors.[5]
e Wash hands thoroughly after handling.[5]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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